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Compound of Interest

Compound Name: 2-tert-Butyl-4,6-dimethylphenol

Cat. No.: B043266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling and storage of 2-tert-Butyl-
4,6-dimethylphenol (CAS No. 1879-09-0). Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
2-tert-Butyl-4,6-dimethylphenol is a phenolic compound commonly used as an antioxidant.[1]

Its physical and chemical properties are summarized in the table below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b043266?utm_src=pdf-interest
https://www.benchchem.com/product/b043266?utm_src=pdf-body
https://www.benchchem.com/product/b043266?utm_src=pdf-body
https://www.benchchem.com/product/b043266?utm_src=pdf-body
https://www.echemi.com/produce/pr22070553779-2-tert-butyl-4-6-dimethylphenol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Appearance
Colorless to yellow liquid or

low melting solid
[1][2][3]

Odor Phenolic [1]

Melting Point 22 - 23 °C / 71.6 - 73.4 °F [3]

Boiling Point 249 °C [1]

Flash Point 111 - 112 °C [1][4]

Density 0.917 g/cm³ [1]

Water Solubility Insoluble [1][5]

Vapor Pressure 0.04 mmHg [1]

Health Hazard Information
This substance is considered hazardous and can be harmful if swallowed, inhaled, or absorbed

through the skin.[2] It is classified as fatal in contact with skin and causes severe skin and eye

irritation.[3][6] Prolonged or repeated exposure may cause damage to organs such as the liver

and kidney.[3][7]

NFPA 704 Rating (estimated):[2]

Health: 2

Flammability: 1

Instability: 0

Personal Protective Equipment (PPE) and Engineering
Controls
Strict adherence to safety protocols is mandatory when handling 2-tert-Butyl-4,6-
dimethylphenol.
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Control Specification References

Engineering Controls

Handle in a well-ventilated

area. A chemical fume hood

should be used.[4][8] Facilities

must be equipped with an

eyewash station and a safety

shower.[2]

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or

chemical splash goggles.[2][8]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[2][8] Fire/flame

resistant and impervious

clothing is recommended.[8]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a NIOSH/MSHA or European

Standard EN 149 approved

respirator.[2][7]

Detailed Handling Procedures
Preparation:

Ensure all necessary PPE is in good condition and worn correctly.

Verify that the chemical fume hood and other ventilation systems are functioning properly.

Have an emergency spill kit readily accessible.

Handling:

Avoid direct physical contact with the chemical.[4]
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Do not breathe dust, mist, or vapor.[2][8]

Use non-sparking tools to prevent ignition.[8]

Ground and bond containers and receiving equipment to prevent electrostatic discharge.

[9]

Do not eat, drink, or smoke in the handling area.[8][9]

Post-Handling:

Wash hands and any exposed skin thoroughly after handling.[8][9]

Decontaminate all equipment and work surfaces.

Remove and properly dispose of contaminated clothing.[8]

Detailed Storage Procedures
Proper storage is essential to maintain the chemical's stability and prevent hazardous

situations.
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Condition Requirement References

Temperature & Location
Store in a cool, dry, dark, and

well-ventilated place.[1][2][4][8]

Container

Keep in a tightly sealed

container or cylinder.[1][2][4][8]

Protect containers from

physical damage.[1][4]

Atmosphere

For maintaining product

quality, storing under an inert

atmosphere is recommended.

[3]

Segregation

Store away from incompatible

materials, ignition sources, and

foodstuffs.[1][4] The area

should be secured and

labeled.[1][4]

Incompatible Materials
2-tert-Butyl-4,6-dimethylphenol reacts as a weak organic acid and is incompatible with the

following:[1][5][10][11]

Strong reducing substances (e.g., hydrides, nitrides, alkali metals, sulfides)

Strong oxidizing agents[12]

Bases[12]

Contact with these materials can generate flammable hydrogen gas and significant heat, which

may lead to fire or explosion.[5][10][11] It can also undergo rapid sulfonation and nitration,

which are exothermic and potentially explosive reactions.[5][10][11]

Emergency and First Aid Protocols
Immediate action is required in case of exposure.
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Exposure Route First Aid Protocol References

Inhalation

Move the victim to fresh air

immediately. If not breathing,

give artificial respiration (do not

use mouth-to-mouth). If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.[2][3][4]

Skin Contact

Immediately remove all

contaminated clothing. Flush

skin with plenty of water for at

least 15-20 minutes. Seek

immediate medical attention.

[2][3][4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15-

20 minutes, occasionally lifting

the upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[2][3][4]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2][7][9]

Spill and Waste Disposal Procedures
Spills:

Evacuate personnel from the area.[12]
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Wear appropriate PPE as outlined in Section 3.

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable, closed container for disposal.[2]

Prevent the spill from entering drains or water sources.[4][9]

Waste Disposal:

Dispose of waste material and contaminated packaging in accordance with local, state,

and federal regulations. This should be done through a licensed professional waste

disposal service.[7]

Visual Protocols
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Preparation

Handling Protocol

Storage Protocol

Emergency Response

Don PPE
(Gloves, Goggles, Lab Coat)

Verify Engineering Controls
(Fume Hood, Ventilation)

Ensure Spill Kit
is Accessible

Avoid Direct Contact
and Inhalation

Use Non-Sparking Tools
& Ground Equipment Spill Occurs Personnel Exposure

No Eating, Drinking,
or Smoking

Store in Cool, Dry, Dark,
Well-Ventilated Area

Keep in Tightly Sealed,
Labeled Container

Segregate from
Incompatible Materials

Contain Spill with
Inert Material

Administer First Aid
(See Protocol)

Dispose of Waste
Properly

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 2-tert-Butyl-4,6-dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b043266?utm_src=pdf-custom-synthesis
https://www.echemi.com/produce/pr22070553779-2-tert-butyl-4-6-dimethylphenol.html
https://pim-resources.coleparmer.com/sds/07775.pdf
https://www.fishersci.se/store/msds?partNumber=10763633&productDescription=1GR+2-%28tert-Butyl%29-4%2C6-dimethylphenol%2C+TECH&countryCode=SE&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB1311291_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB1311291_EN.htm
https://cameochemicals.noaa.gov/chemical/17010
https://cameochemicals.noaa.gov/chemical/17010
https://www.sigmaaldrich.com/US/en/sds/aldrich/613975?userType=undefined
https://www.capotchem.cn/doc/msds_1879-09-0.do
https://www.echemi.com/sds/2-tert-butyl-46-dimethylphenol-pd20170525164939767.html
https://www.chemos.de/import/data/msds/GB_en/96-76-4-A0004723-GB-en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1311291.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyl-6-tert-butylphenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_4-Dimethyl-6-tert-butylphenol
https://www.fishersci.com/store/msds?partNumber=AC462570100&productDescription=2-TERT-BUTYL-4+6-DIMET+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b043266#2-tert-butyl-4-6-dimethylphenol-handling-and-storage-procedures
https://www.benchchem.com/product/b043266#2-tert-butyl-4-6-dimethylphenol-handling-and-storage-procedures
https://www.benchchem.com/product/b043266#2-tert-butyl-4-6-dimethylphenol-handling-and-storage-procedures
https://www.benchchem.com/product/b043266#2-tert-butyl-4-6-dimethylphenol-handling-and-storage-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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